2-Cyano-N-(2,3-dimethylphenyl)-2-[4-oxo-3-[2-(trifluoromethyl)phenyl]-1,3-thiazolidin-2-ylidene]acetamide

• IUPAC Name: 2-cyano-N-(2,3-dimethylphenyl)-2-[4-oxo-3-[2-(trifluoromethyl)phenyl]-1,3-thiazolidin-2-ylidene]acetamide
• InChI: InChI=1S/C21H16F3N3O2S/c1-12-6-5-8-16(13(12)2)26-19(29)14(10-25)20-27(18(28)11-30-20)17-9-4-3-7-15(17)21(22,23)24/h3-9H,11H2,1-2H3,(H,26,29)
• InChI Key: PRAMFXXIJGBPEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C(=C2N(C(=O)CS2)C3=CC=CC=C3C(F)(F)F)C#N)C
• Molecular Formula: C21H16F3N3O2S
• Molecular Weight: 431.4 g/mol
• CAS No.: 878226-74-5

Description

2-Cyano-N-(2,3-dimethylphenyl)-2-[4-oxo-3-[2-(trifluoromethyl)phenyl]-1,3-thiazolidin-2-ylidene]acetamide is a useful research compound. Its molecular formula is C21H16F3N3O2S and its molecular weight is 431.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Derivatives : The compound 2-Cyano-N-(2,3-dimethylphenyl)-2-[4-oxo-3-[2-(trifluoromethyl)phenyl]-1,3-thiazolidin-2-ylidene]acetamide has been utilized as a key intermediate for the synthesis of various heterocyclic compounds. For example, it has been involved in the synthesis of coumarin, pyridine, pyrrole, thiazole, and aminopyrazole derivatives, leading to the formation of various heterocycles including pyrazolo[3,4-d]triazine, pyrazolo[1,5-a]pyrimidines, and pyrazolo[3,4-d]pyrimidine derivatives. These synthesized compounds were characterized by IR, 1H NMR, and mass spectral studies and evaluated as antimicrobial agents, demonstrating the potential application of this compound in developing new antimicrobial agents (Bondock et al., 2008).

Synthesis of Thiazolidinone Derivatives : Another application involves the synthesis of thiazolidinone, thiazoline, and thiophene derivatives starting from this compound. These derivatives were synthesized and further reacted with various reagents to produce a range of compounds, which were then tested for antimicrobial activity. Some of these compounds exhibited promising antimicrobial activities, highlighting the potential of this compound in the synthesis of bioactive molecules (Gouda et al., 2010).